Cas no 1177298-59-7 (5-(4-isopropylbenzyl)-1,3,4-oxadiazol-2-amine)

• Product Name: 5-(4-isopropylbenzyl)-1,3,4-oxadiazol-2-amine
• CAS No: 1177298-59-7
• Molecular Formula: C₁₂H₁₅N₃O
• Molecular Weight: 217.267
• MDL: MFCD16653005
• CID: 2615496
• PubChem ID: 45496452

5-(4-isopropylbenzyl)-1,3,4-oxadiazol-2-amine Properties

Names and Identifiers

• 5-[(4-propan-2-ylphenyl)methyl]-1,3,4-oxadiazol-2-amine
• 5-(4-isopropylbenzyl)-1,3,4-oxadiazol-2-amine
• 5-(4-Isopropylbenzyl)-1,3,4-oxadiazol-2(3h)-imine
• AKOS015957802
• EN300-237181
• F2146-0620
• 5-{[4-(Propan-2-yl)phenyl]methyl}-1,3,4-oxadiazol-2-amine
• 1177298-59-7
• DTXSID00670525
• CS-0273838

• MDL： MFCD16653005
• InChIKey： NKPLIYIQCGQQOL-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H15N3O/c1-8(2)10-5-3-9(4-6-10)7-11-14-15-12(13)16-11/h3-6,8H,7H2,1-2H3,(H2,13,15)
• SMILES： CC(C)C1=CC=C(C=C1)CC2=NNC(=N)O2

Computed Properties

• Exact Mass: 217.121512110Da
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 217.121512110Da
• Heavy Atom Count: 16
• Complexity: 214
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 64.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids